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Compound of Interest

Compound Name: 3-Bromo-7-chloroisoquinoline

Cat. No.: B580799

An In-depth Technical Guide on 3-Bromo-7-chloroisoquinoline

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This guide provides the core chemical
information for 3-Bromo-7-chloroisoquinoline.

Core Chemical Properties

The foundational data for 3-Bromo-7-chloroisoquinoline is summarized below, providing a
clear reference for experimental and developmental applications.

Property Value
Chemical Formula CoHsBrCIN[1]
Molecular Weight 242.50 g/mol [2][3]1[4]

This data is essential for stoichiometric calculations in synthesis, analytical characterization,
and formulation development.

Experimental Protocols and Methodologies

The determination of the molecular weight and formula for a specific compound like 3-Bromo-
7-chloroisoquinoline is typically achieved through standard analytical chemistry techniques.
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e Mass Spectrometry: This is the primary method for determining the molecular weight of a
compound with high accuracy. The process involves ionizing the molecule and then
measuring its mass-to-charge ratio.

o Elemental Analysis: This technique provides the empirical formula by determining the
percentage composition of each element (carbon, hydrogen, nitrogen, bromine, chlorine) in
the compound.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the structure of the molecule, confirming the connectivity of the atoms and thus validating the
molecular formula.

o X-ray Crystallography: For crystalline solids, this method can provide the precise three-
dimensional arrangement of atoms, definitively confirming the structure and formula.

Given that 3-Bromo-7-chloroisoquinoline is a known compound, these experimental
protocols are standardized and widely understood in the scientific community. The provided
data is based on the results of such established methods.

Logical Relationships in Compound Identification

The process of identifying and characterizing a chemical compound follows a logical workflow.
The diagram below illustrates the relationship between the analytical techniques and the
resulting data.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b580799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Techniques

NMR Spectroscopy

Derived

Elemental Analysis Mass Spectrometry

Chemical Structure

Chemical Formula

Molecular Weight

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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